Cas no 18017-20-4 (1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane)

1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane is a highly fluorinated organic compound featuring a perfluorinated carbon chain with an iodine substituent at the terminal position and a trifluoromethyl group at the second carbon. Its unique structure imparts exceptional chemical stability, thermal resistance, and hydrophobicity, making it suitable for specialized applications in fluorochemical synthesis, surface modification, and advanced material development. The presence of the iodine atom offers reactivity for further functionalization, while the perfluorinated backbone ensures low surface energy and high inertness. This compound is particularly valuable in research and industrial settings requiring tailored fluorinated intermediates with precise structural control.
1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane structure
18017-20-4 structure
Product Name:1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane
CAS No:18017-20-4
MF:C9H4F15I
MW:524.008587837219
CID:135396
PubChem ID:2776236
Update Time:2025-05-19

1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane Chemical and Physical Properties

Names and Identifiers

    • Octane,1,1,1,2,3,3,4,4,5,5,6,6-dodecafluoro-8-iodo-2-(trifluoromethyl)-
    • 1,1,1,2,3,3,4,4,5,5,6,6-dodecafluoro-8-iodo-2-(trifluoromethyl)octane
    • 1H,1H,2H,2H-Perfluoro-7-Methyloctyl iodide
    • PC6122C
    • DAIKIN I-3620
    • 2-(PERFLUORO-5-METHYLHEXYL)ETHYL IODIDE
    • 1H,1H,2H,2H-1-IODOPERFLUORO(7-METHYLOCTANE)
    • 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)octane, 2-[Perfluoro(5-methylhex-1-yl)]ethyl iodide, 1H,1H,2H,2H-Perfluoro-7-methyloctyl iodide
    • Octane, 1,1,1,2,3,3,4,4,5,5,6,6-dodecafluoro-8-iodo-2-(trifluoromethyl)-
    • TWQMZHBMFUUHQN-UHFFFAOYSA-N
    • 18017-20-4
    • SCHEMBL2333134
    • FT-0607813
    • 1H,1H,2H,2H-Perfluoro-7-methyloctyliodide
    • 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane
    • AKOS015912295
    • NS00111225
    • A812526
    • DTXSID70379912
    • 1H,1H,2H,2H-Perfluoro-7-methyloctyliodide98%
    • 1H,1H,2H,2H-Perfluoro-7-methyloctyl iodide 98%
    • 1H,1H,2H,2H-Pentadecafluoro-1-iodo-2-methyloctane 98%
    • MDL: MFCD00153252
    • Inchi: 1S/C9H4F15I/c10-3(11,1-2-25)5(13,14)7(17,18)6(15,16)4(12,8(19,20)21)9(22,23)24/h1-2H2
    • InChI Key: TWQMZHBMFUUHQN-UHFFFAOYSA-N
    • SMILES: ICCC(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 523.91200
  • Monoisotopic Mass: 523.91182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.987
  • Boiling Point: 86-87°C 19mm
  • Refractive Index: 1.364
  • PSA: 0.00000
  • LogP: 6.18560

1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane Security Information

1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane Pricemore >>

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Additional information on 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane

Introduction to 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane (CAS No. 18017-20-4)

1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane (CAS No. 18017-20-4) is a highly specialized compound with a unique molecular structure and a wide range of applications in the fields of chemical and pharmaceutical research. This compound is characterized by its extensive fluorination and the presence of an iodine atom, making it a valuable reagent in various synthetic processes and biological studies.

The molecular formula of 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane is C8F15I. The compound's high degree of fluorination imparts it with exceptional chemical stability and low reactivity under normal conditions. The iodine atom in the molecule serves as a versatile functional group that can be readily substituted or modified in various chemical reactions.

In recent years, there has been significant interest in the use of fluorinated compounds like 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane for their unique properties and potential applications. Fluorinated compounds are known for their hydrophobicity and lipophilicity, which make them useful in the development of new materials and pharmaceuticals. The presence of the iodine atom further enhances the compound's utility by providing a handle for further chemical modifications.

1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane has been extensively studied for its potential in drug discovery and development. One of the key areas of research involves its use as a building block in the synthesis of novel therapeutic agents. The compound's stability and reactivity make it an ideal candidate for the development of drugs with improved pharmacokinetic properties and enhanced biological activity.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane in the synthesis of a new class of anti-cancer drugs. The researchers found that compounds derived from this reagent exhibited potent cytotoxic activity against a variety of cancer cell lines. The fluorinated structure was found to enhance the drug's ability to penetrate cell membranes and target specific intracellular pathways.

Beyond its applications in pharmaceutical research, 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane has also shown promise in materials science. Its unique combination of hydrophobicity and lipophilicity makes it suitable for use in the development of advanced coatings and surface treatments. These applications are particularly relevant in industries such as electronics and aerospace engineering.

The synthesis of 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example,a study published in Organic Letters described a novel catalytic approach that significantly improved the yield and purity of the final product.

The environmental impact of fluorinated compounds is an important consideration in their use and disposal. Research has shown that while some fluorinated compounds can persist in the environment, 1,1,1,2,3,3,4,4,5,5،6،6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane has a relatively low environmental impact due to its high stability and limited bioaccumulation potential. However,studies continue to monitor its long-term effects on ecosystems.

In conclusion, 1،1،1،2،3،3،4،4،5،5،6،6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane (CAS No. 18017-20-4) is a versatile compound with significant potential in both chemical research and practical applications. Its unique molecular structure and properties make it an invaluable tool for scientists working in fields such as drug discovery,materials science, and advanced coatings. As research continues to advance, 1،1،1،2،3،3،4،4،5،5،6،6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane is likely to play an increasingly important role in driving innovation and progress in these areas.

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